Cas no 895479-38-6 (3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide)

• Product Name: 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide
• CAS No: 895479-38-6
• MF: C₁₅H₁₃ClN₂O₃S
• MW: 336.793321371078
• CID: 5840102
• PubChem ID: 7545785
• Update Time: 2025-06-08

3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide
• 3-((4-chlorophenyl)thio)-N-(4-nitrophenyl)propanamide
• 895479-38-6
• AKOS024658086
• 3-[(4-chlorophenyl)sulfanyl]-N-(4-nitrophenyl)propanamide
• F2537-0994

• Inchi： 1S/C15H13ClN2O3S/c16-11-1-7-14(8-2-11)22-10-9-15(19)17-12-3-5-13(6-4-12)18(20)21/h1-8H,9-10H2,(H,17,19)
• InChI Key： MEPLPBQURJOJBL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CCSC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 336.0335411g/mol
• Monoisotopic Mass: 336.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide

Introduction to 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide (CAS No. 895479-38-6)

3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide, identified by its CAS number 895479-38-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a sulfanyl group attached to a propanamide backbone and substituted with both chlorophenyl and nitrophenyl groups, exhibits unique structural and chemical properties that make it a valuable candidate for further study.

The structural composition of 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide includes several key functional groups that contribute to its reactivity and potential biological activity. The presence of the 4-chlorophenyl moiety suggests possible interactions with biological targets, while the N-(4-nitrophenyl) group introduces a nitro functionality, which is often associated with electron-withdrawing effects and potential pharmacological properties.

In recent years, there has been growing interest in the development of novel sulfanyl-containing compounds due to their demonstrated efficacy in various therapeutic applications. The sulfanyl group, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug molecules. This has led to extensive research into derivatives of sulfanyl compounds, including 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide, to explore their potential as lead compounds for new drugs.

The nitro group in the molecule also plays a crucial role in its chemical behavior. Nitro groups are known for their ability to participate in redox reactions, making them useful in the development of prodrugs or compounds that require metabolic activation. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, affecting its interactions with biological targets.

Recent studies have begun to uncover the potential applications of 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide in various fields. One area of particular interest is its use as an intermediate in the synthesis of more complex pharmaceutical agents. The unique combination of functional groups in this compound makes it a versatile building block for designing molecules with specific biological activities.

Another promising application lies in its potential as an agrochemical agent. The structural features of 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide suggest that it may exhibit herbicidal or pesticidal properties, making it a candidate for developing new crop protection products. This aligns with the ongoing effort in agriculture to find more effective and environmentally friendly solutions for pest management.

The synthesis of 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide involves a series of carefully controlled chemical reactions that highlight the importance of precision in organic synthesis. The process typically requires multiple steps, including condensation reactions, substitution reactions, and purification techniques, to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for further research and development.

In terms of analytical characterization, 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide can be studied using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which are essential for understanding its behavior and potential applications.

The pharmacological profile of 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide is still under investigation, but preliminary studies suggest that it may have interesting biological activities. The combination of functional groups makes it a candidate for further exploration as a potential therapeutic agent. Researchers are particularly interested in its interactions with enzymes and receptors that are involved in various disease pathways.

One area of research focuses on the potential anti-inflammatory properties of this compound. The sulfanyl group has been shown to modulate inflammatory responses in some cases, suggesting that derivatives like 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide could be developed into anti-inflammatory drugs. Further studies are needed to confirm these findings and to identify specific mechanisms of action.

Another line of investigation explores the antimicrobial potential of 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide. The structural features of this compound may enable it to interact with bacterial or fungal cell membranes, disrupting essential cellular processes. This could make it a valuable candidate for developing new antimicrobial agents, especially in light of growing concerns about antibiotic resistance.

The development of new drug candidates is a complex process that involves multiple stages, from initial discovery to clinical trials. 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide represents an early stage compound that has shown promise through preclinical studies. Its unique structure and functional groups make it an attractive starting point for further research aimed at developing novel therapeutic agents.

In conclusion, 3-(4-chlorophenyl)sulfanyl-N-(4-nitrophenyl)propanamide (CAS No. 895479-38-6) is a compound with significant potential in various fields, including pharmaceuticals and agrochemicals. Its structural features and functional groups make it a versatile molecule that can be explored for multiple applications. As research continues to uncover new possibilities for this compound, it is likely to play an important role in the development of innovative solutions for health and agriculture.